molecular formula C21H21N5O2 B2849113 N-(4-(2-oxo-2-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethyl)phenyl)acetamide CAS No. 2034524-03-1

N-(4-(2-oxo-2-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethyl)phenyl)acetamide

Cat. No. B2849113
CAS RN: 2034524-03-1
M. Wt: 375.432
InChI Key: JQEICGYYMFUZRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-(2-oxo-2-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C21H21N5O2 and its molecular weight is 375.432. The purity is usually 95%.
BenchChem offers high-quality N-(4-(2-oxo-2-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethyl)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(2-oxo-2-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethyl)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antimicrobial Applications

Azetidinones and oxazolidinones, by virtue of their structural framework, have been extensively explored for their potential as antibacterial agents. Research has demonstrated that various derivatives of these classes exhibit moderate to good activity against both gram-positive and gram-negative bacteria. For instance, studies on azetidinones have shown promising antibacterial properties, particularly against strains such as Staphylococcus aureus and Escherichia coli, highlighting the potential of these compounds in addressing drug-resistant bacterial infections (Desai et al., 2008). Additionally, oxazolidinone derivatives have been identified for their unique mechanism of bacterial protein synthesis inhibition, presenting a novel avenue for antimicrobial therapy (Zurenko et al., 1996).

Anti-inflammatory Applications

Compounds bearing the azetidinone moiety have also been investigated for their anti-inflammatory properties. Research in this area has focused on synthesizing derivatives that not only exhibit potent anti-inflammatory activity but also possess reduced ulcerogenic potential compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs), offering a potentially safer therapeutic alternative (Kalsi et al., 1990).

Anticancer Applications

There's growing interest in exploring azetidinone and related compounds for anticancer activity. Innovations in this space include the synthesis of derivatives designed to target specific cancer cell lines, with some showing selective cytotoxic effects. This underscores the potential of structurally similar compounds to N-(4-(2-oxo-2-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethyl)phenyl)acetamide in contributing to the development of new anticancer therapies (Horishny et al., 2021).

properties

IUPAC Name

N-[4-[2-oxo-2-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethyl]phenyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21N5O2/c1-15(27)22-18-9-7-16(8-10-18)11-21(28)25-12-19(13-25)26-14-20(23-24-26)17-5-3-2-4-6-17/h2-10,14,19H,11-13H2,1H3,(H,22,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JQEICGYYMFUZRZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=CC=C(C=C1)CC(=O)N2CC(C2)N3C=C(N=N3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

375.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-(2-oxo-2-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethyl)phenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.